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Compound of Interest

Compound Name:
5-Bromo-2-

methylbenzenesulfonamide

Cat. No.: B1271157 Get Quote

Essential guidance for the safe and compliant disposal of 5-Bromo-2-
methylbenzenesulfonamide is critical for maintaining a secure research environment and

ensuring environmental responsibility. This document provides a clear, step-by-step protocol for

researchers, scientists, and drug development professionals, aligning with established safety

data sheets (SDS). The primary directive for this compound is to manage it as hazardous

waste, necessitating disposal through a licensed and approved waste management facility.

Chemical Safety and Hazard Profile
5-Bromo-2-methylbenzenesulfonamide is classified as acutely toxic if swallowed (Acute Tox.

3 Oral). Adherence to safety protocols is paramount during handling and disposal to mitigate

risks.
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Identifier Value

CAS Number 56919-16-5

Molecular Formula C7H8BrNO2S

Molecular Weight 250.11 g/mol [1][2]

Hazard Classification Acute Toxicity 3, Oral

Signal Word Danger

Hazard Statement H301: Toxic if swallowed

Disposal Precautionary Statement
P501: Dispose of contents/container to an

approved waste disposal plant[3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary procedures for the safe disposal of 5-Bromo-2-
methylbenzenesulfonamide and contaminated materials.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile), safety goggles,

and a laboratory coat.

2. Waste Segregation:

Solid Waste: All solid materials contaminated with 5-Bromo-2-methylbenzenesulfonamide,

such as weighing paper, gloves, and filter paper, must be collected in a dedicated and clearly

labeled hazardous waste container.

Liquid Waste: Any solutions containing this compound should be collected in a separate,

sealed, and clearly labeled container for liquid hazardous waste. Do not mix with other waste

streams unless compatibility has been confirmed.

Unused Product: Unused or expired 5-Bromo-2-methylbenzenesulfonamide must be

disposed of as hazardous waste. Do not attempt to dispose of it down the drain or in regular

trash.
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3. Waste Container Management:

Use only approved, chemically compatible containers for waste collection.

Keep waste containers tightly closed except when adding waste.[4]

Label all waste containers with "Hazardous Waste," the full chemical name "5-Bromo-2-
methylbenzenesulfonamide," and any associated hazard symbols.[4]

4. Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth).

Collect the absorbent material and any contaminated surfaces into the designated solid

hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

5. Final Disposal:

Arrange for the collection of the hazardous waste containers by your institution's or

company's licensed hazardous waste disposal service.

Ensure all paperwork and labeling are completed in accordance with local, state, and federal

regulations.

Disposal Workflow
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Caption: Disposal workflow for 5-Bromo-2-methylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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